Cas no 58374-58-6 (1-(6,7-Dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one)

• Product Name: 1-(6,7-Dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one
• CAS No: 58374-58-6
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5417640
• PubChem ID: 137915186
• Update Time: 2025-10-29

1-(6,7-Dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dihydro-6,7-dimethoxy-1-methyl-2(1H)-isoquinolinyl)-2-propen-1-one
• AKOS037637660
• EN300-26592646
• 58374-58-6
• 1-(6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one
• 1-[6,7-DIMETHOXY-1-METHYL-3,4-DIHYDRO-2(1H)-ISOQUINOLINYL]-2-PROPEN-1-ONE
• Z2738286951
• 1-(6,7-Dimethoxy-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)prop-2-en-1-one
• 1-(6,7-Dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one

• Inchi： 1S/C15H19NO3/c1-5-15(17)16-7-6-11-8-13(18-3)14(19-4)9-12(11)10(16)2/h5,8-10H,1,6-7H2,2-4H3
• InChI Key： JSEJVHIEYAIFBI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2CCN(C(C=C)=O)C(C)C=2C=1)OC

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.097±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 430.7±45.0 °C(Predicted)
• pka: -0.99±0.40(Predicted)

Additional information on 1-(6,7-Dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one

Research Brief on 1-(6,7-Dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one (CAS: 58374-58-6)

1-(6,7-Dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one (CAS: 58374-58-6) is a synthetic compound belonging to the tetrahydroisoquinoline class, which has garnered significant attention in recent years due to its potential pharmacological applications. This research brief aims to provide an updated overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. Its structural features, including the dimethoxy and methyl groups, contribute to its unique physicochemical properties, making it a promising candidate for drug discovery. Researchers have employed advanced synthetic methodologies, such as microwave-assisted organic synthesis and catalytic asymmetric reactions, to optimize the production of this compound with high yield and purity.

In terms of biological activity, preliminary in vitro and in vivo studies suggest that 1-(6,7-Dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one exhibits notable interactions with neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling pathways. These findings have spurred interest in its potential applications for treating neurological disorders, such as Parkinson's disease and depression. However, further mechanistic studies are required to elucidate its precise mode of action and therapeutic efficacy.

Additionally, recent pharmacokinetic studies have investigated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate moderate bioavailability and favorable metabolic stability, though challenges remain in optimizing its blood-brain barrier penetration. Computational modeling and structure-activity relationship (SAR) studies are currently being employed to design derivatives with improved pharmacological properties.

In conclusion, 1-(6,7-Dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one represents a compound of significant interest in the field of medicinal chemistry. Its versatile synthetic utility and promising biological activities position it as a valuable scaffold for the development of novel therapeutics. Future research should focus on advancing its preclinical evaluation and exploring its potential in combination therapies for CNS disorders.